![molecular formula C16H14N2O B4441045 3a-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-one](/img/structure/B4441045.png)
3a-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-one
Overview
Description
3a-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities.
Scientific Research Applications
Anticonvulsant Properties
A significant application of 3a-phenyl-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazol-1-one derivatives is in the field of anticonvulsant research. Studies have synthesized and evaluated these compounds for their anticonvulsant properties. For instance, Chimirri et al. (2001) found that these derivatives exhibit anticonvulsant effects, which vary with different substituents at specific positions of the polycyclic system. In particular, one derivative demonstrated potency fivefold higher than an unsubstituted compound in the series (Chimirri, De Sarro, De Sarro, Gitto, & Zappalà, 2001). Another study by the same authors in 1989 reported similar findings, highlighting that most derivatives showed anticonvulsant effects superior to valproate, a commonly used anticonvulsant drug (Chimirri, De Sarro, De Sarro, Grasso, Trimarchi, & Zappalà, 1989).
Structural Reassignment and Chemical Reactions
Anastasiou et al. (1993) conducted a reexamination of 1H and 13C NMR spectra of certain compounds, leading to a reassignment of their structure to include pyrrolo[1,2-a]benzimidazoles. This reassignment was confirmed by a single-crystal X-ray structure determination (Anastasiou, Campi, Fallon, & Jackson, 1993). Additionally, Grantham and Meth–Cohn (1971) discovered that 2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]benzimidazoles react with nucleophiles to yield 1,6-benzodiazocine derivatives, offering insights into the chemical behavior of these compounds (Grantham & Meth–Cohn, 1971).
Nonlinear Optical Materials
Research by Singh, Rawat, and Baboo (2015) on pyrrole 4-imidazole derivatives, including benzimidazoles, focused on their synthesis and spectral analysis. They found that these compounds are suitable as nonlinear optical (NLO) materials, with potential applications in photonic and optoelectronic technologies (Singh, Rawat, & Baboo, 2015).
Antimicrobial Activity
A study by Abdel-Wahab, Mohamed, and Awad (2014) synthesized pyrrolo[1,2-a]benzimidazole derivatives and tested them for antimicrobial activity. The results showed potent activity comparable to clinical drugs like ciprofloxacin and ketoconazole, with some compounds displaying exceptional efficacy against all tested microbes (Abdel-Wahab, Mohamed, & Awad, 2014).
Spectroscopic Characterizations
Louvet, Thomasson, and Luu-Duc (1994) provided a complete assignment of 1H and 13C NMR spectra for derivatives of 2,3,3a,4-tetrahydro-3a-methyl-1H-pyrrolo[1,2-a]-benzimidazol-1-one. This study aids in the structural elucidation of these compounds, which is crucial for understanding their chemical properties and potential applications (Louvet, Thomasson, & Luu-Duc, 1994).
Properties
IUPAC Name |
3a-phenyl-3,4-dihydro-2H-pyrrolo[1,2-a]benzimidazol-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c19-15-10-11-16(12-6-2-1-3-7-12)17-13-8-4-5-9-14(13)18(15)16/h1-9,17H,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXONMQPWUMMAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(NC3=CC=CC=C3N2C1=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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